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Compound of Interest

Compound Name: Jeffamine M-600

cat. No.: B1253978

An In-depth Technical Guide to Jeffamine M-600

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and common analytical protocols for Jeffamine M-600, a polyether monoamine widely utilized
in polymer synthesis, materials science, and specialized biochemical applications.

Core Chemical Identity and Structure

Jeffamine M-600 (designated by Huntsman as XTJ-505) is a monofunctional, primary amine
with an approximate molecular weight of 600 g/mol .[1][2] Its structure consists of a polyether
backbone initiated with a methoxyethyl group and terminated with an aminopropyl group.[2][3]
The polyether chain is predominantly composed of propylene oxide (PO) with a smaller fraction
of ethylene oxide (EO), specifically in a 9/1 molar ratio, which results in a moderately
hydrophilic, yet largely hydrophobic, character.[2][4] This amphiphilic nature makes it a versatile
molecule in various formulations.

The generalized chemical structure is shown below. The primary amine group is attached to a
secondary carbon atom, which provides steric hindrance that moderates its reactivity—a
desirable trait in many controlled polymerization reactions, such as epoxy curing.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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